Cas no 725234-31-1 (1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid
• CAS No: 725234-31-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5018322
• PubChem ID: 69168012
• Update Time: 2025-06-14

1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid
• 1-[(4-chlorophenyl)methyl]imidazole-4-carboxylic acid

• MDL： MFCD07376021
• Inchi： 1S/C11H9ClN2O2/c12-9-3-1-8(2-4-9)5-14-6-10(11(15)16)13-7-14/h1-4,6-7H,5H2,(H,15,16)
• InChI Key： XOVSCYWTVHFOHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid

Recent Advances in the Study of 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid (CAS: 725234-31-1)

1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid (CAS: 725234-31-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid. The study demonstrated that this compound exhibits potent inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. The study also explored the compound's mechanism of action, revealing its ability to modulate the NF-κB signaling pathway, a critical regulator of inflammation.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial activity of 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid. The researchers synthesized a series of derivatives and evaluated their efficacy against a panel of bacterial and fungal pathogens. The results indicated that certain derivatives exhibited broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. This highlights the compound's potential as a scaffold for designing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

From a structural perspective, 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid features a unique imidazole ring substituted with a chlorobenzyl group and a carboxylic acid moiety. This structural motif is believed to contribute to its diverse biological activities. Computational docking studies have shown that the compound can interact with various enzyme active sites, further supporting its utility in drug design. For instance, a 2022 study in ACS Chemical Biology utilized molecular modeling to predict the compound's binding affinity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

In addition to its therapeutic potential, 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid has also been explored for its role in chemical biology. A recent preprint on bioRxiv described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The study demonstrated that the compound's imidazole core can undergo oxidative modifications, leading to measurable changes in fluorescence. This application could prove valuable for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural optimization. Recent efforts in prodrug design, as reported in a 2023 issue of European Journal of Pharmaceutical Sciences, have shown some success in improving the compound's pharmacokinetic properties. These advancements underscore the importance of continued research in this area.

In conclusion, 1-(4-Chlorobenzyl)-1H-imidazole-4-carboxylic acid (CAS: 725234-31-1) represents a versatile and promising compound in the field of medicinal chemistry. Its demonstrated anti-inflammatory and antimicrobial activities, coupled with its potential applications in chemical biology, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in preclinical models. The integration of computational and experimental approaches will be crucial for advancing this compound toward clinical development.